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Compound of Interest

Compound Name: Imidazole ketone erastin

Cat. No.: B610340

For researchers and drug development professionals, ensuring laboratory safety and proper
chemical handling is paramount. This guide provides essential safety and logistical information
for the proper disposal of Imidazole Ketone Erastin (IKE), a potent inducer of ferroptosis.
Adherence to these procedures is critical for protecting personnel and the environment.

Immediate Safety and Handling Precautions

Before handling Imidazole Ketone Erastin, it is crucial to be familiar with its safety profile.
While some safety data sheets (SDS) state that IKE is not classified as a hazardous substance
according to the Globally Harmonized System (GHS), it is prudent to handle it with care due to
its biological activity and the potential hazards of related imidazole compounds.

Personal Protective Equipment (PPE):

o Gloves: Always wear chemical-resistant gloves. Dispose of contaminated gloves after use in
accordance with applicable laws and good laboratory practices.

o Eye Protection: Use safety glasses or goggles.
o Lab Coat: A standard lab coat should be worn.
Handling:

e Avoid contact with skin and eyes.
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e Prevent the formation of dust and aerosols.

e Use in a well-ventilated area.

Quantitative Data for Disposal Considerations

While specific quantitative disposal limits for Imidazole Ketone Erastin are not universally

established, the following table outlines key parameters that researchers must ascertain from

their institution's Environmental Health & Safety (EH&S) department and local regulations.

Parameter

Guideline

Waste Classification

Must be determined based on local, regional,
and national hazardous waste regulations.
Given its nature as a complex organic molecule,
it should be treated as chemical waste.

Acutely Toxic Waste Limit

For "P-listed" acutely toxic wastes, the EPA
limits accumulation to 1 quart for liquids or 1
kilogram for solids in a satellite accumulation
area. While IKE is not specifically P-listed, this
provides a conservative benchmark for highly

potent compounds.[1]

Satellite Accumulation Area (SAA) Volume Limit

A maximum of 55 gallons of hazardous waste

may be stored in an SAA.[1]

Drain Disposal

Prohibited. Do not empty into drains.[2] The high
water solubility of some related imidazole
compounds does not permit drain disposal for

this chemical.[3]

Container Type

Use chemically compatible containers,
preferably plastic, with secure, leak-proof

closures.[1][4]

Experimental Protocol: Step-by-Step Disposal

Procedure
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This protocol provides a standardized procedure for the safe segregation, storage, and
disposal of solid and liquid waste containing Imidazole Ketone Erastin.

Materials:

Designated, labeled, and sealed hazardous waste container (chemically compatible).

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat.

Chemical fume hood.

Waste accumulation log.

Procedure:

o Waste Segregation at the Source:

o Solid Waste: Collect all IKE-contaminated solid waste, including unused pure compound,
contaminated gloves, weigh boats, and pipette tips, in a designated, clearly labeled solid
waste container.

o Liquid Waste: Collect all IKE-contaminated liquid waste, such as solutions in organic
solvents (e.g., DMSO) or aqueous media, in a separate, clearly labeled liquid waste
container.

= Note: Do not mix incompatible waste streams. For example, never mix oxidizing acids
with organic chemicals.[5]

e Waste Container Labeling:

o Immediately label the waste container with "Hazardous Waste" and the full chemical
name: "Imidazole Ketone Erastin."

o List all chemical constituents, including solvents and their approximate concentrations.

o Indicate the date when the first waste was added to the container.

e Accumulation in a Satellite Accumulation Area (SAA):
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o Store the sealed waste container in a designated SAA within the laboratory, at or near the
point of generation.[1][6]

o The SAA must be under the control of laboratory personnel and should be inspected
weekly for any signs of leakage.[6]

o Ensure secondary containment is in place for liquid waste containers.[5]

» Requesting Waste Pickup:

o Once the waste container is full, or before the accumulation time limit set by your
institution is reached (typically within one year for partially filled containers), arrange for
waste pickup.[6]

o Contact your institution's Environmental Health & Safety (EH&S) department or the
designated hazardous waste disposal contractor to schedule a pickup.[2]

o Documentation:

o Maintain a log of all hazardous waste generated, including the chemical name, quantity,
and date of disposal request.

Visualizing the Disposal Workflow

The following diagrams illustrate the key decision points and pathways for the proper disposal
of Imidazole Ketone Erastin.
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Caption: Workflow for the proper disposal of Imidazole Ketone Erastin.
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Signaling Pathway Context: Ferroptosis Induction by
IKE

To provide context for the biological activity of Imidazole Ketone Erastin, the following
diagram illustrates its role as an inducer of ferroptosis.
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Caption: Simplified signaling pathway of IKE-induced ferroptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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